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Compound of Interest

Compound Name: 5-Bromo-2-nitropyridine

Cat. No.: B047719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 5-Bromo-2-
nitropyridine in organic solvents. Due to the limited availability of precise quantitative data in

public literature, this guide focuses on reported qualitative solubility and presents a detailed

experimental protocol for the quantitative determination of its solubility. This allows research

and drug development professionals to accurately assess the solubility of 5-Bromo-2-
nitropyridine in relevant solvent systems for applications such as reaction chemistry,

purification, and formulation.

Introduction to 5-Bromo-2-nitropyridine
5-Bromo-2-nitropyridine is a heterocyclic aromatic compound with the chemical formula

C₅H₃BrN₂O₂ and a molecular weight of 202.99 g/mol . It serves as a crucial intermediate in the

synthesis of various pharmaceutical and agrochemical compounds. Its chemical structure,

featuring a pyridine ring substituted with a bromine atom and a nitro group, dictates its

physicochemical properties, including its solubility in different media. Understanding its

solubility is paramount for its effective use in synthetic organic chemistry and process

development.

Solubility Data
Exhaustive searches of scientific literature and chemical databases did not yield specific

quantitative solubility data for 5-Bromo-2-nitropyridine in various organic solvents at different
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temperatures. However, several sources provide qualitative descriptions of its solubility. This

information is summarized in the table below.

Solvent Qualitative Solubility

Water Insoluble[1]

Methanol Slightly Soluble[2], Readily Dissolving[3]

Ethanol Readily Dissolving[3]

Chloroform Slightly Soluble[2]

Dimethyl Sulfoxide (DMSO) Readily Dissolving[3]

Note: The term "readily dissolving" suggests good solubility, while "slightly soluble" indicates

limited solubility. For precise applications, experimental determination of solubility is highly

recommended.

Experimental Protocol for Solubility Determination
(Gravimetric Method)
The following is a detailed, generalized protocol for the experimental determination of the

solubility of 5-Bromo-2-nitropyridine in an organic solvent using the equilibrium gravimetric

method.

3.1. Principle

This method involves preparing a saturated solution of the solute (5-Bromo-2-nitropyridine) in

a specific solvent at a constant temperature. A known volume or mass of the saturated solution

is then evaporated to dryness, and the mass of the remaining solute is determined. From these

measurements, the solubility can be calculated and expressed in various units (e.g., g/100 mL,

mg/mL, or mole fraction).

3.2. Materials and Equipment

5-Bromo-2-nitropyridine (high purity)
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Selected organic solvent(s) (analytical grade)

Analytical balance (±0.0001 g)

Thermostatic shaker or water bath

Vials with airtight caps

Volumetric flasks and pipettes

Syringe filters (chemically compatible with the solvent)

Drying oven

Desiccator

3.3. Procedure

Sample Preparation: Add an excess amount of 5-Bromo-2-nitropyridine to a series of vials.

The presence of undissolved solid at the end of the equilibration period is crucial to ensure

saturation.

Solvent Addition: Accurately add a known volume (e.g., 5.00 mL) or mass of the desired

organic solvent to each vial.

Equilibration: Tightly seal the vials and place them in a thermostatic shaker or water bath set

to the desired temperature (e.g., 25 °C, 37 °C). Allow the mixtures to equilibrate for a

sufficient period (typically 24-72 hours) with constant agitation to ensure the solution reaches

saturation.

Phase Separation: After equilibration, cease agitation and allow the vials to stand

undisturbed at the set temperature for at least 4 hours to allow the excess solid to settle.

Sample Withdrawal: Carefully withdraw a known volume (e.g., 2.00 mL) of the clear

supernatant using a pipette fitted with a syringe filter to avoid transferring any solid particles.

Mass Determination of Saturated Solution: Transfer the filtered saturated solution to a pre-

weighed, dry container and record the total mass.
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Solvent Evaporation: Place the container with the saturated solution in a drying oven at a

temperature sufficient to evaporate the solvent without decomposing the solute. A gentle

stream of nitrogen can be used to accelerate evaporation.

Drying to Constant Mass: Once the solvent is fully evaporated, place the container in a

desiccator to cool to room temperature. Weigh the container with the solid residue. Repeat

the drying and weighing cycles until a constant mass is achieved.

3.4. Calculation of Solubility

The solubility can be calculated using the following formulas:

Solubility ( g/100 mL): (Mass of residue (g) / Volume of saturated solution withdrawn (mL)) *

100

Solubility (mg/mL): (Mass of residue (mg) / Volume of saturated solution withdrawn (mL))

Experimental Workflow Visualization
The following diagram illustrates the key steps in the experimental determination of solubility

using the gravimetric method.
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Preparation

Equilibration

Sampling

Analysis

Calculation

Add excess 5-Bromo-2-nitropyridine to vial

Add known volume/mass of solvent

Seal vial and place in thermostatic shaker

Equilibrate for 24-72 hours at constant temperature

Allow excess solid to settle

Withdraw known volume of supernatant with syringe filter

Transfer to pre-weighed container

Evaporate solvent to dryness

Dry to constant mass in desiccator

Weigh final solid residue

Calculate solubility (e.g., g/100 mL)

Click to download full resolution via product page

Gravimetric solubility determination workflow.
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This comprehensive guide provides both the available qualitative data on the solubility of 5-
Bromo-2-nitropyridine and a robust experimental protocol for its quantitative determination.

This information is intended to support researchers and professionals in the effective handling

and application of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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